Cas no 113777-15-4 (propan-2-yl 3-(3-methoxyphenyl)propanoate)

• Product Name: propan-2-yl 3-(3-methoxyphenyl)propanoate
• CAS No: 113777-15-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 2611595
• PubChem ID: 14043098
• Update Time: 2025-04-21

propan-2-yl 3-(3-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 3-(3-methoxyphenyl)propanoate
• DTXSID70554883
• 113777-15-4

• Inchi： 1S/C13H18O3/c1-10(2)16-13(14)8-7-11-5-4-6-12(9-11)15-3/h4-6,9-10H,7-8H2,1-3H3
• InChI Key： MCAMHNCOVPGFBB-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=C(C=1)OC)=O)C(C)C

Computed Properties

• Exact Mass: 222.125594432Da
• Monoisotopic Mass: 222.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų